Cas no 1788543-49-6 (3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea)

3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea is a heterocyclic urea derivative featuring a pyrazoloimidazole core substituted with furan and thiophene moieties. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of small-molecule inhibitors or modulators targeting specific biological pathways. Its structural complexity, combining multiple aromatic and heterocyclic systems, may enhance binding affinity and selectivity in drug discovery applications. The presence of both furan and thiophene rings could contribute to improved solubility and pharmacokinetic properties. This compound is of interest for researchers exploring novel pharmacophores in areas such as kinase inhibition or GPCR modulation, where such scaffolds are often utilized.
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea structure
1788543-49-6 structure
Product Name:3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
CAS No:1788543-49-6
MF:C17H17N5O2S
MW:355.414181470871
CID:5366093
Update Time:2025-10-30

3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-3-(thiophen-2-ylmethyl)urea
    • 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
    • Inchi: 1S/C17H17N5O2S/c23-17(19-12-13-3-2-10-25-13)18-5-6-21-7-8-22-16(21)11-14(20-22)15-4-1-9-24-15/h1-4,7-11H,5-6,12H2,(H2,18,19,23)
    • InChI Key: ZNTPKMZEFLSDTF-UHFFFAOYSA-N
    • SMILES: N(CCN1C2=CC(C3=CC=CO3)=NN2C=C1)C(NCC1SC=CC=1)=O

3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6439-8380-2μmol
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
2μmol
$57.0 2023-09-09
Life Chemicals
F6439-8380-5μmol
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
5μmol
$63.0 2023-09-09
Life Chemicals
F6439-8380-10μmol
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
10μmol
$69.0 2023-09-09
Life Chemicals
F6439-8380-20μmol
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
20μmol
$79.0 2023-09-09
Life Chemicals
F6439-8380-1mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
1mg
$54.0 2023-09-09
Life Chemicals
F6439-8380-2mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
2mg
$59.0 2023-09-09
Life Chemicals
F6439-8380-3mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
3mg
$63.0 2023-09-09
Life Chemicals
F6439-8380-4mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
4mg
$66.0 2023-09-09
Life Chemicals
F6439-8380-5mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
5mg
$69.0 2023-09-09
Life Chemicals
F6439-8380-10mg
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
1788543-49-6
10mg
$79.0 2023-09-09

Additional information on 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea

Comprehensive Analysis of 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea (CAS No. 1788543-49-6)

The compound 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea (CAS No. 1788543-49-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of furan, pyrazoloimidazole, and thiophene moieties, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific receptors, making it a promising candidate for further investigation.

In recent years, the demand for heterocyclic compounds like 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea has surged due to their versatility in drug design. The furan and thiophene rings contribute to the molecule's lipophilicity and bioavailability, while the pyrazoloimidazole core enhances its hydrogen-bonding capacity. These features align with current trends in small-molecule therapeutics, where researchers prioritize compounds with improved ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The synthesis of CAS No. 1788543-49-6 involves multi-step organic reactions, often leveraging cross-coupling and urea formation methodologies. Its structural complexity poses challenges in scalable production, but advancements in flow chemistry and catalysis have streamlined its preparation. This compound's molecular weight and polar surface area suggest favorable blood-brain barrier permeability, a hot topic in neurological drug development.

From a therapeutic perspective, 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea has been explored for its potential role in modulating enzyme inhibition and signal transduction pathways. Its thiophene-methyl group may enhance interactions with kinase targets, a key focus in cancer research. Additionally, the furan-pyrazoloimidazole hybrid structure could contribute to anti-inflammatory or antiviral effects, aligning with global interest in broad-spectrum therapeutics.

In the context of computational chemistry, CAS No. 1788543-49-6 has been subjected to molecular docking studies to predict its binding modes with proteins of interest. The integration of AI-driven drug discovery tools has accelerated the identification of its potential off-target effects and toxicity profiles. This approach resonates with the growing emphasis on predictive analytics in pharmaceutical R&D.

As the scientific community continues to investigate 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea, its patent landscape and commercial viability remain subjects of interest. With the rise of personalized medicine, this compound's structure-activity relationship (SAR) data could prove invaluable for tailoring therapies to specific patient populations. Future studies may explore its formulation stability and drug-delivery optimization, addressing common challenges in translational research.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent